Cas no 1173097-34-1 (cis-Urocanic Acid-[13C3])

• Product Name: cis-Urocanic Acid-[13C3]
• CAS No: 1173097-34-1
• MF: C₆H₆N₂O₂
• MW: 141.10200548172
• CID: 1058035
• PubChem ID: 133698976
• Update Time: 2025-11-01

cis-Urocanic Acid-[13C3] Chemical and Physical Properties

Names and Identifiers

• cis-Urocanic Acid-[13C3]
• CIS-UROCANIC ACID (1,2,3-13C3, 99%)
• Urocanic acid-13C3
• (E)-3-(1H-imidazol-5-yl)(1,2,3-13C3)prop-2-enoic acid
• 3-(1H-Imidazol-5-yl)acrylic-13C3 acid
• HY-113008S1
• 1173097-34-1
• CS-0535062

• Inchi： 1S/C6H6N2O2/c9-6(10)2-1-5-3-7-4-8-5/h1-4H,(H,7,8)(H,9,10)/b2-1-/i1+1,2+1,6+1
• InChI Key： LOIYMIARKYCTBW-BOHCNZJRSA-N
• SMILES： [13C](O)(=O)/[13CH]=[13CH]\C1=CNC=N1

Computed Properties

• Exact Mass: 141.05299194g/mol
• Monoisotopic Mass: 141.05299194g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on cis-Urocanic Acid-[13C3]

Introduction to cis-Urocanic Acid-[13C3]

cis-Urocanic Acid-[13C3] (CAS No. 1173097-34-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with its unique structure and properties, has been the focus of numerous studies aimed at understanding its potential applications in drug development, metabolic studies, and as a precursor for other bioactive molecules. The inclusion of the [13C3] isotopic label makes it particularly valuable for use in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, where isotopic labeling enhances the accuracy and sensitivity of these methods.

The synthesis of cis-Urocanic Acid-[13C3] involves a series of carefully controlled reactions to ensure the correct stereochemistry and isotopic enrichment. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and purities, making this compound more accessible for large-scale studies. Its structure consists of a bicyclic framework with specific functional groups that contribute to its biological activity and reactivity.

One of the most promising areas of research involving cis-Urocanic Acid-[13C3] is its application in the study of metabolic pathways. By incorporating this compound into metabolic models, scientists can track its transformation within cellular systems, providing insights into enzyme kinetics and substrate specificity. This has implications for understanding diseases such as cancer, where metabolic dysregulation plays a critical role.

In addition to its role in basic research, cis-Urocanic Acid-[13C3] has shown potential as a lead compound in drug discovery. Its ability to modulate specific cellular targets makes it a candidate for the development of novel therapeutic agents. Recent studies have explored its effects on various signaling pathways, with promising results that warrant further investigation.

The use of isotopic labeling in compounds like cis-Urocanic Acid-[13C3] has also facilitated advancements in imaging techniques. For instance, positron emission tomography (PET) studies utilizing this compound have provided unprecedented insights into tissue distribution and pharmacokinetics. These findings are crucial for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, the integration of computational chemistry tools has enhanced our understanding of cis-Urocanic Acid-[13C3]'s molecular interactions. Molecular docking studies have revealed key binding motifs that could be exploited for designing more potent derivatives. This interdisciplinary approach underscores the importance of combining experimental and computational methods in modern drug discovery.

Looking ahead, the continued exploration of cis-Urocanic Acid-[13C3]'s properties is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a tool for studying complex biological systems positions it as an invaluable asset in the ongoing quest to develop innovative treatments for various diseases.